Cas no 946362-68-1 (N-(2-methoxyphenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: N-(2-methoxyphenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 946362-68-1
• MF: C₂₁H₂₀N₂O₃
• MW: 348.395105361938
• CID: 5505142
• Update Time: 2025-05-19

N-(2-methoxyphenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 1,6-dihydro-N-(2-methoxyphenyl)-1-[(4-methylphenyl)methyl]-6-oxo-
• N-(2-methoxyphenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C21H20N2O3/c1-15-7-9-16(10-8-15)13-23-14-17(11-12-20(23)24)21(25)22-18-5-3-4-6-19(18)26-2/h3-12,14H,13H2,1-2H3,(H,22,25)
• InChI Key： XCMHECMWBJZARO-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(C)C=C2)C(=O)C=CC=1C(NC1=CC=CC=C1OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-methoxyphenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

Comprehensive Overview of N-(2-methoxyphenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 946362-68-1)

The compound N-(2-methoxyphenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 946362-68-1) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a dihydropyridine core and methoxyphenyl and methylphenyl substituents, makes it a subject of interest for drug discovery and medicinal chemistry. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of inflammation and metabolic disorders.

In recent years, the demand for novel small-molecule inhibitors and bioactive compounds has surged, driven by advancements in precision medicine. N-(2-methoxyphenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide aligns with this trend, as its carboxamide moiety and aromatic rings suggest potential interactions with biological targets. Studies have highlighted its relevance in modulating cellular pathways, though further clinical validation is required. This compound is also a candidate for structure-activity relationship (SAR) studies, which are critical for optimizing drug efficacy and safety.

The synthesis of CAS No. 946362-68-1 involves multi-step organic reactions, including amide coupling and cyclization techniques. Its 6-oxo-1,6-dihydropyridine scaffold is particularly noteworthy, as similar structures are found in FDA-approved drugs for cardiovascular and neurological conditions. Researchers are investigating whether this compound could serve as a precursor for next-generation therapeutics, especially given its potential blood-brain barrier (BBB) permeability.

From an industrial perspective, N-(2-methoxyphenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide is gaining attention in the fine chemicals sector. Its purity and stability under varying conditions make it suitable for high-throughput screening (HTS) in drug development. Additionally, its low toxicity profile in preliminary assays positions it as a viable candidate for further preclinical testing. Companies specializing in custom synthesis and contract research are increasingly listing this compound in their portfolios.

Environmental and regulatory considerations are also pivotal. While 946362-68-1 is not classified as hazardous, its biodegradability and ecological impact are under scrutiny. The push for green chemistry has prompted researchers to explore sustainable synthesis routes for such compounds. This aligns with global trends toward eco-friendly pharmaceuticals and reduced carbon footprints in chemical manufacturing.

In summary, N-(2-methoxyphenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide represents a promising avenue for scientific and industrial exploration. Its structural complexity and potential bioactivity make it a focal point for drug design and molecular modeling. As the scientific community continues to unravel its properties, this compound may soon emerge as a key player in addressing unmet medical needs.